Cas no 4818-39-7 (3-Anilinoprop-2-enenitrile)
3-Anilinoprop-2-enenitrile structure
Product Name:3-Anilinoprop-2-enenitrile
CAS No:4818-39-7
MF:C9H8N2
MW:144.173221588135
CID:2828824
PubChem ID:69260874
Update Time:2025-04-21
3-Anilinoprop-2-enenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-phenylaminoacrylonitrile
- BIAWTEWJLFFLTI-UHFFFAOYSA-N
- 3-Anilinoprop-2-enenitrile
- 4818-39-7
- 3-anilinoacrylonitrile
- DTXSID60740132
-
- Inchi: 1S/C9H8N2/c10-7-4-8-11-9-5-2-1-3-6-9/h1-6,8,11H
- InChI Key: BIAWTEWJLFFLTI-UHFFFAOYSA-N
- SMILES: N(C=CC#N)C1C=CC=CC=1
Computed Properties
- Exact Mass: 144.068748264Da
- Monoisotopic Mass: 144.068748264Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 35.8Ų
3-Anilinoprop-2-enenitrile Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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